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Compound of Interest

Compound Name: Panavia TC

Cat. No.: B1179519

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed examination of the setting reaction mechanism of
Panavia TC, a dual-cure adhesive resin cement developed by Kuraray Noritake Dental Inc.
The information presented herein is intended for a technical audience and focuses on the
chemical composition, polymerization kinetics, and the critical role of its components in
achieving a durable bond between dental substrates and restorative materials.

Core Chemical Components and Their Functions

The Panavia TC system is a multi-component adhesive cement, consisting of a two-paste
system (Catalyst Paste and Universal Paste) and a self-etching primer (ED Primer Il). The
setting reaction is a complex interplay of these components, leading to a highly cross-linked
polymer matrix that provides strong and durable adhesion.

The setting of Panavia TC is primarily based on a free-radical polymerization of methacrylate
monomers.[1] This polymerization can be initiated through two distinct pathways, conferring its
"dual-cure" property: a chemical-cure (self-cure) mechanism that proceeds in the absence of
light and a light-cure mechanism activated by a dental curing light. The chemical-curing
mechanism is notably an "anaerobic cure," which is initiated when oxygen is excluded.[1][2]

A pivotal component of the Panavia family of cements is the adhesive phosphate monomer 10-
Methacryloyloxydecyl Dihydrogen Phosphate (MDP). This functional monomer is instrumental
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in establishing a strong and stable chemical bond to hydroxyapatite in tooth structure as well as

to metal oxides in restorative materials.[3]

Table 1: Key Components of the Panavia TC System and Their Functions

Component

Key Chemical
Constituents (Inferred)

Primary Function

Panavia TC Catalyst Paste

Methacrylate Monomers (e.g.,
Bis-GMA), MDP Monomet,
Peroxide Initiator (e.g.,
Benzoyl Peroxide),
Photoinitiator
(Camphorquinone), Fillers
(Silica)

Contains the initiator for
chemical curing and the
photoinitiator for light curing.
Provides the bulk of the

polymerizable resin matrix.

Panavia TC Universal Paste

Methacrylate Monomers
(Hydrophobic aromatic and
aliphatic dimethacrylate),
Tertiary Amine Accelerator
(e.g., N,N-diethanol-p-
toluidine), Sodium Aromatic
Sulfinate, Fillers (Silanized

Barium Glass)

Contains the accelerator
(reducing agent) for the
chemical curing reaction.
Contributes to the polymer

matrix and radiopacity.[3]

ED Primer Il Liquid A& B

N-Methacryloyl-5-
aminosalicylic acid, Water,
Polymerization Accelerators,

Catalysts

A self-etching primer that
conditions the tooth surface.
Crucially, it contains
accelerators that initiate the
polymerization at the adhesive
interface.[4][5]

Oxyguard Il

Oxygen-inhibiting gel

Applied to the margins to
prevent the inhibition of
polymerization by atmospheric
oxygen, ensuring complete
curing of the cement at the

restoration margins.[6]
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The Setting Reaction Mechanism: A Step-by-Step
Analysis

The setting of Panavia TC is a sophisticated process that begins with the application of the ED
Primer Il and culminates in the polymerization of the mixed pastes.

Surface Conditioning with ED Primer Il

The application of ED Primer Il to the tooth surface is the first critical step. This self-etching
primer contains an acidic monomer, N-Methacryloyl-5-aminosalicylic acid, which performs a
mild demineralization of the enamel and dentin.[7] This creates a micromechanical interlocking
potential. Simultaneously, the primer deposits polymerization accelerators onto the tooth
surface.[4][8]

The Dual-Cure Polymerization Process

Once the catalyst and universal pastes are mixed and applied, the polymerization is initiated.

The chemical-curing of Panavia TC is an anaerobic process, meaning it is initiated in the
absence of oxygen.[1][2] This is particularly advantageous for cementing restorations where
light cannot penetrate.

Initiation: The key to the anaerobic cure lies in the interaction between the components of the
mixed pastes and the accelerators in the ED Primer Il. The tertiary amine (e.g., N,N-diethanol-
p-toluidine) in the universal paste reacts with the peroxide initiator (e.g., Benzoyl Peroxide) in
the catalyst paste. This redox reaction generates free radicals. The exclusion of oxygen when
the restoration is seated is crucial, as oxygen is a potent inhibitor of free-radical polymerization.
[1] The polymerization accelerators within the ED Primer significantly enhance the efficiency of
this radical generation at the tooth-cement interface.[4][8]

Propagation: The generated free radicals attack the carbon-carbon double bonds of the
methacrylate monomers (including MDP and various dimethacrylates), initiating a chain
reaction. This leads to the rapid growth of polymer chains.

Termination: The polymerization process ceases when free radicals are neutralized, either by
reacting with each other or with inhibitors. The result is a highly cross-linked and stable polymer
matrix.
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For accessible areas, the polymerization can be initiated or accelerated by a dental curing light.

Initiation: The catalyst paste contains a photoinitiator, camphorquinone.[3] When exposed to
blue light (in the 400-500 nm wavelength range), camphorquinone becomes excited and
interacts with an amine co-initiator (present in the universal paste) to generate free radicals.

Propagation and Termination: The subsequent propagation and termination steps are
analogous to the chemical-cure mechanism, leading to the formation of the cross-linked
polymer network.

Visualizing the Setting Reaction and Experimental
Workflow

To better illustrate the complex processes involved in the setting of Panavia TC, the following
diagrams have been generated using the DOT language.
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Caption: Overall workflow of the Panavia TC setting reaction.
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Caption: Simplified diagram of the chemical-cure initiation.

Experimental Protocols for Characterization

The setting reaction and performance of dental cements like Panavia TC are evaluated using a
variety of analytical techniques. Below are summaries of common experimental protocols.
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Table 2: Standard Experimental Protocols for a Tnalysis of Resin Cement Setting
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Experiment

Methodology

Degree of Conversion (DC)

Fourier-Transform Infrared Spectroscopy
(FTIR): The DC is determined by monitoring the
change in the absorption peak intensity of the
aliphatic carbon-carbon double bond (C=C) at
approximately 1638 cm~! relative to an internal
standard peak, typically an aromatic C=C bond
at around 1608 cm~1, before and after
polymerization. Samples are placed on an ATR
(Attenuated Total Reflectance) crystal, and
spectra are collected at different time points

during the curing process.

Polymerization Kinetics

Differential Scanning Calorimetry (DSC): This
technique measures the heat flow associated
with the polymerization reaction as a function of
time or temperature. The exothermic peak
provides information about the rate of reaction,
total heat of polymerization, and the degree of

conversion.

Mechanical Properties

Shear Bond Strength Test: Cylinders of
composite resin are bonded to prepared tooth
substrates (enamel or dentin) or restorative
materials using Panavia TC. After a specified
storage period (e.g., 24 hours in water at 37°C),
a shear force is applied to the base of the
composite cylinder until failure. The force at
failure divided by the bonding area gives the

shear bond strength in megapascals (MPa).

Morphological Analysis

Scanning Electron Microscopy (SEM): SEM is
used to visualize the interface between the
cement, tooth structure, and restorative
material. This allows for the assessment of the
hybrid layer formation, marginal adaptation, and
failure modes after bond strength testing.

Samples are typically sectioned, polished, and
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may be acid-etched to reveal the interfacial

morphology.

Quantitative Data Summary

The following table summarizes typical performance data for Panavia resin cements, providing

a quantitative measure of their setting effectiveness.

Table 3: Representative Performance Data for Panavia Resin Cements

Property

Typical Value Range

Significance

Shear Bond Strength to Dentin
(24h)

15 - 25 MPa

Indicates the strength of the
adhesive bond to the primary

dental substrate.

Shear Bond Strength to
Enamel (24h)

20 - 30 MPa

Demonstrates the adhesive
performance on the highly
mineralized outer layer of the
tooth.

Shear Bond Strength to
Zirconia (24h)

25 - 40 MPa

Highlights the effectiveness of
the MDP monomer in bonding

to non-silica-based ceramics.

Degree of Conversion (Dual-
Cure)

60 - 75%

Represents the percentage of
monomer double bonds that
have converted to single
bonds, indicating the extent of
polymerization and the quality
of the resulting polymer

network.

Film Thickness

<25 pum

A low film thickness is crucial
for the precise seating of

indirect restorations.
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Note: The values presented are approximate and can vary depending on the specific Panavia
product version, substrate, and testing conditions.

Conclusion

The setting reaction of Panavia TC is a sophisticated dual-cure process that relies on the
synergistic action of its multi-component system. The anaerobic chemical-curing mechanism,
initiated by the exclusion of oxygen and catalyzed by the interaction between the pastes and
the ED Primer Il, ensures a reliable set in all clinical situations. The inclusion of the MDP
monomer provides a durable chemical bond to various dental and restorative substrates. A
thorough understanding of this setting mechanism is paramount for researchers and clinicians
to optimize the clinical performance of restorations luted with Panavia TC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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